![molecular formula C16H11F3N2O2S B2697964 N-((5-(thiophen-2-yl)furan-2-yl)methyl)-6-(trifluoromethyl)nicotinamide CAS No. 2034488-79-2](/img/structure/B2697964.png)
N-((5-(thiophen-2-yl)furan-2-yl)methyl)-6-(trifluoromethyl)nicotinamide
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Description
N-((5-(thiophen-2-yl)furan-2-yl)methyl)-6-(trifluoromethyl)nicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a nicotinamide derivative that has been synthesized using a specific method.
Scientific Research Applications
Antiprotozoal Activity
One study synthesized a series of compounds, including those related to the given chemical structure, to evaluate their activity against protozoal infections. These compounds exhibited significant in vitro and in vivo activity against Trypanosoma and Plasmodium falciparum, showing potential as treatments for diseases like sleeping sickness and malaria (Ismail et al., 2003).
Antimicrobial and Antifungal Properties
Research into nicotinic acid derivatives, including those structurally related to the compound , has demonstrated promising antimicrobial and antifungal activities. This includes efficacy against various Gram-positive and Gram-negative bacteria, as well as fungal species, suggesting potential applications in combating microbial infections (Patel & Shaikh, 2010).
Fungicidal Activity
A series of N-(thiophen-2-yl) nicotinamide derivatives were designed, synthesized, and tested for their fungicidal properties. Some derivatives showed high efficacy against cucumber downy mildew, surpassing that of commercial fungicides. This indicates their potential as lead compounds for agricultural fungicide development (Wu et al., 2022).
Corrosion Inhibition
Nicotinamide derivatives have been investigated for their corrosion inhibition effects on metals in acidic environments. These studies highlight their potential application in protecting industrial materials from corrosion, thereby extending the lifespan of metal structures and components in corrosive conditions (Chakravarthy et al., 2014).
Herbicidal Activity
Research into nicotinic acid derivatives has also uncovered compounds with potent herbicidal activity. These findings may contribute to the development of new, more effective herbicides for agricultural use, offering an alternative to current commercial options (Yu et al., 2021).
properties
IUPAC Name |
N-[(5-thiophen-2-ylfuran-2-yl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11F3N2O2S/c17-16(18,19)14-6-3-10(8-20-14)15(22)21-9-11-4-5-12(23-11)13-2-1-7-24-13/h1-8H,9H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDDDDRVKMUPHMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC=C(O2)CNC(=O)C3=CN=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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